Cas no 39464-16-9 (6H-Pyrazolo[4,3-d]pyrimidin-7-ol)

• Product Name: 6H-Pyrazolo[4,3-d]pyrimidin-7-ol
• CAS No: 39464-16-9
• MF: C₅H₄N₄O
• MW: 136.111459732056
• CID: 297924
• PubChem ID: 135460353
• Update Time: 2025-04-19

6H-Pyrazolo[4,3-d]pyrimidin-7-ol Chemical and Physical Properties

Names and Identifiers

• 6H-Pyrazolo[4,3-d]pyrimidin-7-ol
• 6H-Pyrazolo[4,3-d]pyrimidin-7-ol (9CI)
• NSC 79301
• 1,4-DIHYDROPYRAZOLO(4,3-D)PYRIMIDIN-7-ONE
• UNII-L69P3N2EVQ
• 1h-pyrazolo[4,3-d]pyrimidin-7(6h)-one
• CS-W005985
• J-519273
• EN300-115411
• DTXSID60160775
• 6H-PYRAZOLO(4,3-D)PYRIMIDIN-7-OL
• 1H,6H,7H-pyrazolo[4,3-d]pyrimidin-7-one
• 7H-Pyrazolo[4,3-d]pyrimidin-7-one, 1,4-dihydro-
• 7-Hydroxypyrazolo(4,3-d)pyrimidine
• 7H-Pyrazolo[4, 1,4-dihydro-
• 1,6-dihydro-7H-Pyrazolo[4,3-d]pyrimidin-7-one
• Q27456729
• NSC-79301
• 7-hydroxy-pyrazolo [4,3-d]pyrimidine
• 1H-Pyrazolo[4,3-d]pyrimidin-7-ol
• AMY14077
• 4H-Pyrazolo[4,3-d]pyrimidin-7-ol
• 39464-16-9
• SCHEMBL1437770
• DS-10848
• 7-Hydroxypyrazolo[4 pound not3-d]pyrimidine
• MFCD08234378
• L69P3N2EVQ
• 1H-Pyrazolo(4,3-d)pyrimidin-7-ol
• 1,6-DIHYDROPYRAZOLO(4,3-D)PYRIMIDIN-7-ONE
• SCHEMBL570694
• NSC79301
• 7-Hydroxy-1H-pyrazolo[4,3-d]pyrimidine
• PD183132
• P12441
• 7H-PYRAZOLO(4,3-D)PYRIMIDIN-7-ONE, 2,6-DIHYDRO-
• 7-Hydroxypyrazolo[4,3-d]pyrimidine
• SY029524
• 7-Ketopyrazolo(4,3-d)pyrimidine
• 1H-Pyrazolo(4,3-d)pyrimidine-7-one
• 2,6-dihydro-7H-pyrazolo[4,3-d]pyrimidin-7-one
• 7H-Pyrazolo(4,3-d)pyrimidin-7-one, 1,4-dihydro-
• 1,6-Dihydro-pyrazolo[4,3-d]pyrimidin-7-one
• SB17715
• 7-HYDROXY-PYRAZOLO[4,3-D]PYRIMIDINE
• F76248
• 7HP
• SCHEMBL12005970
• 13877-55-9
• 1797409-86-9
• 2h-pyrazolo[4,3-d]pyrimidin-7(6h)-one
• 1,6-dihydropyrazolo[4,3-d]pyrimidin-7-one
• 1tc1
• AKOS015919836
• AKOS025396672
• CS-0498637
• FT-0741857
• A886188
• AKOS006352066
• Z1198176380
• 1,4-dihydropyrazolo[4,3-d]pyrimidin-7-one
• 2H,4H,7H-pyrazolo[4,3-d]pyrimidin-7-one
• 7H-Pyrazolo[4,3-d]pyrimidin-7-one, 1,6-dihydro-
• 2H,6H-pyrazolo[4,3-d]pyrimidin-7-one
• DB-063274
• G90497

• Inchi： 1S/C5H4N4O/c10-5-4-3(1-8-9-4)6-2-7-5/h1-2H,(H,8,9)(H,6,7,10)
• InChI Key： JFZSDNLQDTYVEE-UHFFFAOYSA-N
• SMILES： O=C1C2=C(C=NN2)N=CN1

Computed Properties

• Exact Mass: 136.03862
• Monoisotopic Mass: 136.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.1A^2
• XLogP3: -0.7

Experimental Properties

• Density: 1.89
• Boiling Point: 463.5°Cat760mmHg
• Flash Point: 234.1°C
• Refractive Index: 1.903
• PSA: 69.34